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Compound of Interest

Compound Name: 2-Phenylmalononitrile

Cat. No.: B051526 Get Quote

For researchers, scientists, and professionals in drug development, meticulous adherence to

safety protocols is paramount, especially when handling specialized chemical compounds. This

guide provides essential, step-by-step procedures for the safe and compliant disposal of 2-
Phenylmalononitrile, ensuring the protection of both laboratory personnel and the

environment.

Immediate Safety and Handling Precautions
Before initiating any disposal process, it is crucial to be aware of the hazards associated with 2-
Phenylmalononitrile. This compound is classified as fatal if swallowed, toxic in contact with

skin or if inhaled, causes serious eye irritation, and may cause an allergic skin reaction. It is

also very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE) is mandatory. Always wear:

Flame retardant antistatic protective clothing.

Protective gloves.

Eye and face protection.

For nuisance exposures, use a type P95 (US) or type P1 (EU EN 143) particle respirator. For

higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator

cartridges.[1]
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

[2] Avoid breathing dust and prevent the product from entering drains.[1]

Quantitative Data for 2-Phenylmalononitrile
For quick reference, the following table summarizes key quantitative data for 2-
Phenylmalononitrile.

Property Value Source

Molecular Formula C₉H₆N₂ Biosynth

Molecular Weight 142.16 g/mol Biosynth

Melting Point 30 - 32 °C (86 - 90 °F) Sigma-Aldrich

Boiling Point 220 °C (428 °F) Sigma-Aldrich

Density 1.049 g/cm³ at 25 °C (77 °F) Sigma-Aldrich

Step-by-Step Disposal Protocol
The recommended method for the disposal of 2-Phenylmalononitrile is through a licensed

professional waste disposal service.[1] The primary disposal route is incineration.

Experimental Protocol for Disposal:

Collection and Storage of Waste:

Collect waste 2-Phenylmalononitrile and any contaminated materials in sturdy, leak-

proof, and clearly labeled containers.

Ensure containers are kept closed in a suitable, designated area.[1]

Do not mix with incompatible wastes.

Engaging a Licensed Disposal Company:

Contact a licensed professional waste disposal service to handle the material.[1]
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Provide the company with the Safety Data Sheet (SDS) for 2-Phenylmalononitrile to

ensure they are fully aware of the hazards.

Incineration Procedure (to be performed by the licensed facility):

The material should be burned in a chemical incinerator equipped with an afterburner and

a scrubber to neutralize harmful combustion products.[1]

Extra care should be taken during ignition as the material can be highly flammable.[1]

Disposal of Contaminated Packaging:

Empty containers must be triple rinsed with a suitable solvent.[2]

The rinsate must be collected and disposed of as hazardous waste along with the

chemical.[2]

Once decontaminated, the packaging can be disposed of as unused product.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-
Phenylmalononitrile.
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Preparation Phase

Disposal Phase

Licensed Facility Action

Start: Identify 2-Phenylmalononitrile Waste

Don Appropriate PPE

Collect Waste in Labeled, Sealed Containers

Contact Licensed Waste Disposal Service

Provide Safety Data Sheet (SDS)

Arrange for Professional Transport

Incinerate with Afterburner and Scrubber

End: Compliant Disposal

Click to download full resolution via product page

Disposal Workflow for 2-Phenylmalononitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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